Cas no 2171716-68-8 (10-(1-methyl-1H-imidazol-5-yl)-6-oxa-2-thia-9-azaspiro4.5decane)

• Product Name: 10-(1-methyl-1H-imidazol-5-yl)-6-oxa-2-thia-9-azaspiro4.5decane
• CAS No: 2171716-68-8
• MF: C₁₁H₁₇N₃OS
• MW: 239.33718085289
• CID: 6204074
• PubChem ID: 165863519
• Update Time: 2025-07-15

10-(1-methyl-1H-imidazol-5-yl)-6-oxa-2-thia-9-azaspiro4.5decane Chemical and Physical Properties

Names and Identifiers

• 10-(1-methyl-1H-imidazol-5-yl)-6-oxa-2-thia-9-azaspiro4.5decane
• EN300-1641797
• 2171716-68-8
• 10-(1-methyl-1H-imidazol-5-yl)-6-oxa-2-thia-9-azaspiro[4.5]decane

• Inchi： 1S/C11H17N3OS/c1-14-8-12-6-9(14)10-11(2-5-16-7-11)15-4-3-13-10/h6,8,10,13H,2-5,7H2,1H3
• InChI Key： QPOAPACRJHCBKZ-UHFFFAOYSA-N
• SMILES： S1CCC2(C1)C(C1=CN=CN1C)NCCO2

Computed Properties

• Exact Mass: 239.10923335g/mol
• Monoisotopic Mass: 239.10923335g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 266
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.3
• Topological Polar Surface Area: 64.4Ų

Additional information on 10-(1-methyl-1H-imidazol-5-yl)-6-oxa-2-thia-9-azaspiro4.5decane

Research Brief on 10-(1-methyl-1H-imidazol-5-yl)-6-oxa-2-thia-9-azaspiro[4.5]decane (CAS: 2171716-68-8)

The compound 10-(1-methyl-1H-imidazol-5-yl)-6-oxa-2-thia-9-azaspiro[4.5]decane (CAS: 2171716-68-8) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural features and potential therapeutic applications. This research brief aims to summarize the latest findings related to this compound, focusing on its synthesis, biological activity, and potential as a drug candidate.

Recent studies have highlighted the spirocyclic framework of this compound as a key structural motif that enhances its binding affinity to specific biological targets. The presence of the 1-methyl-1H-imidazol-5-yl moiety is particularly noteworthy, as it has been associated with interactions with enzymes and receptors involved in inflammatory and oncogenic pathways. Researchers have employed advanced synthetic methodologies, including multi-component reactions and catalytic asymmetric synthesis, to efficiently produce this compound in high yields and enantiomeric purity.

In vitro and in vivo studies have demonstrated that 10-(1-methyl-1H-imidazol-5-yl)-6-oxa-2-thia-9-azaspiro[4.5]decane exhibits promising activity against a range of biological targets. For instance, it has shown inhibitory effects on certain kinases implicated in cancer progression, as well as modulatory effects on immune response pathways. These findings suggest its potential as a lead compound for the development of novel therapeutics in oncology and immunology.

Further investigations into the pharmacokinetic properties of this compound have revealed favorable absorption and distribution profiles, although challenges related to metabolic stability and toxicity remain to be addressed. Computational modeling and structure-activity relationship (SAR) studies are currently underway to optimize its pharmacological properties and minimize off-target effects.

In conclusion, 10-(1-methyl-1H-imidazol-5-yl)-6-oxa-2-thia-9-azaspiro[4.5]decane represents a promising scaffold for drug discovery, with its unique chemical structure and diverse biological activities. Ongoing research efforts are expected to further elucidate its mechanisms of action and expand its therapeutic potential. This compound exemplifies the innovative approaches being pursued in the field of chemical biology to address unmet medical needs.